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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B560227 Get Quote

Technical Support Center: SR2640 Hydrochloride
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers observing lower-than-expected potency with SR2640 hydrochloride in their

assays.

Frequently Asked Questions (FAQs)
Q: Why is SR2640 hydrochloride showing low potency
in my assay?
A: SR2640 hydrochloride is a potent and selective competitive antagonist of the cysteinyl

leukotriene receptors D4 (CysLT1) and E4 (CysLT2), with reported high potency in the low

nanomolar range.[1][2][3] If you are observing low potency (e.g., a high IC50 value), it is most

likely due to experimental variables rather than the inherent activity of the compound.

This guide will help you troubleshoot potential issues related to compound handling, assay

design, experimental protocol, and data analysis.

Initial Compound Checklist:

Before proceeding, review the fundamental properties of SR2640 hydrochloride.

Table 1: Physicochemical Properties of SR2640 Hydrochloride
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Property Value Source

Molecular Weight 406.87 g/mol [1][4]

Chemical Formula C₂₃H₁₈N₂O₃·HCl [1][4]

Solubility

- Soluble in DMSO (up to 81

mg/mL or ~199 mM) -

Insoluble in water and ethanol

[1][2][4][5]

Storage (Powder)
-20°C for long-term (up to 3

years)
[1][2]

| Storage (Stock Solution) | -80°C in solvent for up to 1 year (aliquot to avoid freeze-thaw

cycles) |[2] |

Table 2: Reported Potency of SR2640 Hydrochloride

Metric Value System

pA₂ 8.7
LTD₄-induced guinea pig
ileum and trachea
contraction

| Target Affinity | ~2.2 nM | Leukotriene Receptor (LTR) |

Troubleshooting Guide
To identify the source of the discrepancy, please review the following sections in a stepwise

manner.
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1. Compound Integrity & Handling

2. Assay System & Target

3. Experimental Protocol

4. Data Analysis & Interpretation

Low Potency Observed for SR2640

Is the compound correctly stored and prepared?

Insoluble in Water/Ethanol.
Use fresh, anhydrous DMSO.

No

Is the assay system appropriate?

Yes
Stored at -20°C (powder)?
Stock aliquoted at -80°C?

Purity confirmed?
(>98%)

CysLT receptor expression confirmed
in the cell line?

No

Is the protocol optimized?

Yes
Biochemical vs. Cellular?

(Potency can differ)

Cells healthy, low passage,
and not over-confluent?

Agonist (LTD₄) concentration too high?

No

Is data analysis correct?

YesSufficient pre-incubation with SR2640?

Assay buffer components interfering?
(e.g., high serum protein binding)

Dose-response curve complete?
(Clear top and bottom plateaus)

No

Potency Issue Resolved

Yes

Using Relative vs. Absolute IC50 appropriately?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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